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Compound of Interest

Compound Name: Texasin

Cat. No.: B1683119

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the phytochemical profile of
Texasin (6,7-dihydroxy-4'-methoxyisoflavone). It covers the compound's chemical properties,
natural sources, and analytical methodologies. Furthermore, it explores the potential biological
activities and signaling pathways associated with Texasin, based on the established
mechanisms of the isoflavone class of compounds.

Executive Summary

Texasin is a naturally occurring isoflavone, a class of phytoestrogens known for their diverse
biological activities. Identified chemically as 6,7-dihydroxy-3-(4-methoxyphenyl)chromen-4-one,
it is structurally related to other well-studied isoflavones like genistein and daidzein.[1] Texasin
has been identified in plant species such as Trifolium pratense (Red Clover) and Baptisia
australis.[1] While specific quantitative data for Texasin remains limited in publicly available
literature, analysis of its primary plant sources reveals a rich profile of other isoflavones. This
guide details the established chemical properties of Texasin, presents standardized protocols
for isoflavone extraction and quantification, and discusses potential signaling pathways that
may be modulated by this compound, drawing parallels from the broader isoflavone family.

Chemical and Physical Properties of Texasin

Texasin is classified as a 4'-methoxyisoflavone.[1][2] Its fundamental properties are crucial for
understanding its solubility, stability, and potential interactions in biological systems.
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Property Value Source(s)

6,7-dihydroxy-3-(4-
IUPAC Name [1]
methoxyphenyl)chromen-4-one

6,7-Dihydroxy-4'-
Synonyms _ [2]
methoxyisoflavone

Molecular Formula C16H1205 [11[2]
Molecular Weight 284.26 g/mol [1]
CAS Number 897-46-1 [1]
Melting Point 278-280 °C [2]
Boiling Point 546 °C at 760 mmHg [2]
Topological Polar Surface Area 76 A2 [1]
Chemical Class Isoflavonoids, Polyketides [1112]

Phytochemical Context: Isoflavone Content in
Trifolium pratense

While specific quantitative analyses for Texasin are not prominently featured in the reviewed
literature, extensive research on its source, Trifolium pratense (Red Clover), provides valuable
context on the phytochemical environment in which it exists. Red Clover extracts are known to
contain a high concentration of various isoflavones.

Table 3.1: Isoflavone Composition of a Standardized Red Clover Extract (Data adapted from a
Phase Il clinical extract analysis)[3]
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Compound Chemical Class Weight Percent (w/w)
Total Isoflavones - 35.54%

Formononetin Isoflavone Not specified

Biochanin A Isoflavone Not specified

Daidzein Isoflavone Not specified

Genistein Isoflavone Not specified

Total Flavonoids - 1.11%

Total Pterocarpans - 0.06%

Another study quantified the total isoflavone levels in Trifolium pratense at 12.56 mg/g of dry
matter.[4] These tables highlight that Texasin is a constituent within a complex mixture of
structurally related and biologically active compounds.

Experimental Protocols

The isolation and quantification of isoflavones like Texasin from plant matrices require
standardized and validated methodologies. Below are detailed protocols representative of
those used in phytochemical research on isoflavone-rich plants.

This protocol is optimized for the extraction of isoflavones from species in the Fabaceae family,
such as Trifolium pratense.[4]

o Sample Preparation: Air-dry the plant material (e.g., aerial parts) at room temperature and
grind into a fine powder.

o Extraction Solvent: Prepare a 50% aqueous methanol (MeOH) solution.
o Reflux Extraction:
o Place 1 gram of the powdered plant material into a round-bottom flask.

o Add the extraction solvent at a plant material-to-solvent ratio of 1:125 (w/v).
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o Connect the flask to a reflux condenser.
o Heat the mixture and maintain at a gentle boil for 60 minutes.

» Filtration and Storage: After cooling, filter the extract through a suitable filter paper. Store the
resulting filtrate at 4°C in a dark container prior to analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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